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Compound of Interest

Compound Name: 4-Bromocinnamaldehyde

Cat. No.: B015041

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals as it applies to 4-Bromocinnamaldehyde (CAS No:
49678-04-8). It includes a summary of hazard classifications, available toxicological data, and
standardized experimental protocols relevant to this classification.

GHS Hazard Classification

4-Bromocinnamaldehyde is classified under the GHS framework based on its potential health
hazards. The primary classification is as a serious eye irritant.[1][2] Information aggregated
from notifications to the ECHA C&L Inventory supports this classification.[2]

The consensus GHS classification is summarized in the table below. It is important to note that
while some suppliers also list skin irritation, respiratory irritation, and acute oral toxicity for
similar brominated cinnamaldehyde compounds[3][4], the most consistently reported
classification for trans-4-Bromocinnamaldehyde is eye irritation.

Table 1: GHS Classification Summary for 4-Bromocinnamaldehyde
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Serious Eye H319: Causes
Damage/Eye Category 2/ 2A alt text Warning serious eye
Irritation irritation[1][2]

e Hazard Statement (H-phrase):
o H319: Causes serious eye irritation.[1][2]
e Precautionary Statements (P-phrases):

P264: Wash hands and any exposed skin thoroughly after handling.[1][3]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

[¢]

[¢]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][3]

P337+P313: If eye irritation persists: Get medical advice/attention.[1]

[¢]

Toxicological Data

Quantitative toxicological data for 4-Bromocinnamaldehyde is not widely available in public
literature.[1] However, data for a closely related isomer, a-Bromocinnamaldehyde (CAS 5443-
49-2), provides insight into the potential toxicological profile.

Table 2: Quantitative Toxicological Data for Bromocinnamaldehyde Isomers
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Classificati

Test Species Route Value Reference
on
Acute Oral Category 4
Toxicity Rat Oral 1450 mg/kg (Harmful if [3]
(LD50) swallowed)
Skin Category 2
Corrosion/Irrit - Dermal - (Causes skin [3114]
ation irritation)
Category 2
Serious Eye gory
] (Causes
Damage/lrrita - Ocular - ] [3114]
, serious eye
tion L
irritation)
Category 3
STOT-Single ) (May cause
- Inhalation - i [3][4]
Exposure respiratory

irritation)

Note: This data is for the isomer a-Bromocinnamaldehyde and should be used as an indicator
of potential hazards for 4-Bromocinnamaldehyde.

Experimental Protocols

The GHS classifications are determined by standardized experimental protocols, typically
following OECD (Organisation for Economic Co-operation and Development) Guidelines for the
Testing of Chemicals. The detailed methodologies for the relevant health endpoints are
described below.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test is designed to assess the potential for a substance to cause eye irritation or damage.

» Objective: To evaluate the nature and severity of ocular reactions following the application of
the test substance to the eye.

o Methodology:
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o Test System: A single, healthy young albino rabbit is typically used for an initial test.

o Procedure: A measured dose (e.g., 0.1 mL for liquids or 0.1 g for solids) of the test
substance is applied into the conjunctival sac of one eye of the animal. The other eye
remains untreated and serves as a control.

o Observation: The eyes are examined for signs of irritation at 1, 24, 48, and 72 hours after
application. Observations include the degree of corneal opacity, iris inflammation, and
conjunctival redness and swelling (chemaosis).

o Classification: The substance is classified as Category 2 (Irritant) if reversible eye effects
are observed within 21 days. It is classified as Category 1 (Serious Eye Damage) if
irreversible effects or severe irritation are observed within 72 hours in at least one animal.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This protocol determines the potential for a substance to cause reversible or irreversible skin
inflammation.

o Objective: To assess the potential of a substance to cause skin irritation or corrosion.
o Methodology:
o Test System: Healthy young albino rabbits with clipped fur are used.

o Procedure: A small amount (e.g., 0.5 mL or 0.5 g) of the test substance is applied to a
small patch of skin (approx. 6 cm?2) and covered with a gauze patch for a 4-hour exposure
period.

o Observation: The skin is observed for signs of erythema (redness) and edema (swelling)
at 1, 24, 48, and 72 hours after patch removal.

o Classification: The severity of the skin reaction is scored. A mean score of = 2.3 but < 4.0
for either erythema or edema leads to a Category 2 (Irritant) classification.

Acute Oral Toxicity (OECD Guideline 423 - Acute Toxic
Class Method)
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This method is used to estimate the LD50 (the dose lethal to 50% of a test population).
» Objective: To determine the oral toxicity of a substance and classify it accordingly.
o Methodology:

o Test System: Typically uses female rats.

o Procedure: A stepwise procedure is used with a group of three animals per step. A starting
dose (e.g., 300 mg/kg or 2000 mg/kg) is administered orally.

o Observation: Animals are observed for signs of toxicity and mortality over 14 days.

o Classification: The classification is determined by the number of mortalities at specific
dose levels. For example, if a substance with an LD50 between 300 and 2000 mg/kg
results in mortality, it is classified as Category 4 (Harmful if swallowed).

Visualized Workflows and Mechanisms
GHS Hazard Classification Workflow

The following diagram illustrates the logical workflow for classifying a chemical substance
according to GHS health hazard criteria, starting from data collection to final classification.
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Step 1: Data Collection

Gather Toxicological Data
(In Vivo, In Vitro, QSAR)

Step 2: Hazard Evaluation
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Step 4: Hazard Communication
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Product Label
(Pictogram, Signal Word)

Click to download full resolution via product page

Caption: Workflow for GHS Health Hazard Classification.

Potential Mechanism of Irritation

4-Bromocinnamaldehyde, as an a,3-unsaturated aldehyde, likely exerts its irritant effects
through a mechanism known as Michael addition. The electrophilic 3-carbon of the aldehyde
can react covalently with nucleophilic residues (like cysteine or lysine) in skin and ocular
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proteins. This modification of native proteins can trigger an inflammatory response, leading to
irritation.

Reactants

Reaction
Ocular/Skin Protein Result
(Nucleophile, e.g., -SH, -NH2)
Michael Protein-Aldehyde Adduct ~ ».| Cellular Damage &
Addition (Hapten-Carrier Complex) g | (TiECTIEEY Cael "] Clinical Irritation
4-Bromocinnamaldehyde
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Caption: Mechanism of irritation via Michael addition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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